Cas no 21502-30-7 (Habranthine)

• Product Name: Habranthine
• CAS No: 21502-30-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 1999940
• Update Time: 2025-04-21

Habranthine Chemical and Physical Properties

Names and Identifiers

• Habranthine

• Inchi： 1S/C17H21NO4/c1-18-8-10-3-4-12(21-2)16-15(10)17(13(20)9-18)6-5-11(19)7-14(17)22-16/h3-6,11,13-14,19-20H,7-9H2,1-2H3
• InChI Key： YLFKDWVECRVHGB-UHFFFAOYSA-N
• SMILES： COC1C2=C3C4(C(O2)CC(O)C=C4)C(O)CN(C)CC3=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• XLogP3: 0.194

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Galanthamine-type amaryllidaceae alkaloids